7-(Trimethylsilyl)hept-6-ynoic acid

• Molecular Formula: C10H18O2Si
• Molecular Weight: 198.33 g/mol
• IUPAC Name: 7-trimethylsilylhept-6-ynoic acid
• InChI: InChI=1S/C10H18O2Si/c1-13(2,3)9-7-5-4-6-8-10(11)12/h4-6,8H2,1-3H3,(H,11,12)
• InChI Key: MCAHLKISWROEJU-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CCCCCC(=O)O

Description

7-(Trimethylsilyl)hept-6-ynoic acid is a useful research compound. Its molecular formula is C10H18O2Si and its molecular weight is 198.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of hept-6-ynoic acid (1.90 g, 14.8 mmol) in anhydrous THF (90 mL) at −78° C. was treated with n-BuLi (2.3 M in hexanes, 14.5 mL, 33.3 mmol). After stirring for 2 min, TMSCl (5.8 mL, 46.0 mmol) was added. The reaction mixture was allowed to warm slowly to 25° C. and was stirred for 1 h. The reaction was quenched with the addition of aqueous 2 N HCl and extracted with CH2Cl2. The organic layer was dried over Na2SO4, filtered and concentrated. Column chromatography (SiO2, 4×6 cm, 20% EtOAc-hexanes) afforded 7-(trimethylsilyl)hept-6-ynoic acid (2.7 g, 13.6 mmol, 92%) as a white solid: 1NMR (CDCl3, 500 MHz) δ 2.40 (t, 2H, J=7.4 Hz), 2.24 (t, 2H, J=7.3 Hz), 1.78-1.72 (m, 2H), 1.62-1.56 (m, 2H), 0.15 (s, 9H).